Cas no 914349-73-8 (Methyl 2-(2-amino-5-bromothiazol-4-yl)-2-oxoacetate)

Methyl 2-(2-amino-5-bromothiazol-4-yl)-2-oxoacetate is a brominated thiazole derivative featuring a reactive oxoacetate ester group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmacologically active molecules. The presence of both amino and bromo functional groups enhances its utility in cross-coupling reactions and further derivatization. The ester moiety allows for facile modification under mild conditions, making it suitable for applications in medicinal chemistry and material science. Its well-defined structure and high purity ensure consistent performance in synthetic pathways, offering researchers a reliable building block for complex molecular architectures.

Methyl 2-(2-amino-5-bromothiazol-4-yl)-2-oxoacetate structure

914349-73-8 structure

Product Name:Methyl 2-(2-amino-5-bromothiazol-4-yl)-2-oxoacetate

CAS No:914349-73-8

MF:C₆H₅BrN₂O₃S

MW:265.084499120712

MDL:MFCD07782037

CID:1028247

PubChem ID:45036904

Update Time:2025-06-08

Methyl 2-(2-amino-5-bromothiazol-4-yl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(2-amino-5-bromothiazol-4-yl)-2-oxoacetate
- (2-Amino-5-bromothiazol-4-yl)oxoacetic acid methyl ester
- (2-Amino-5-bromothiazol-4-yl)-oxoacetic acid methyl ester
- C6H5BrN2O3S
- A860392
- DTXSID00661731
- AKOS015851406
- methyl2-(2-amino-5-bromothiazol-4-yl)-2-oxoacetate
- FT-0764935
- 914349-73-8
- methyl 2-(2-amino-5-bromo-1,3-thiazol-4-yl)-2-oxoacetate
- Methyl (2-amino-5-bromo-1,3-thiazol-4-yl)(oxo)acetate
- 2-Amino-5-(bromothiazol-4-yl)oxoacetic acid methyl ester
- MDL： MFCD07782037
- Inchi： 1S/C6H5BrN2O3S/c1-12-5(11)3(10)2-4(7)13-6(8)9-2/h1H3,(H2,8,9)
- InChI Key： IVRWHXFNQUHDPQ-UHFFFAOYSA-N
- SMILES： BrC1=C(C(C(=O)OC)=O)N=C(N)S1

Computed Properties

Exact Mass: 263.92043g/mol
Monoisotopic Mass: 263.92043g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 238
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 111Å²

Methyl 2-(2-amino-5-bromothiazol-4-yl)-2-oxoacetate Pricemore >>

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